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Compound of Interest

Compound Name: Imperatorin

Cat. No.: B1671801 Get Quote

Essential Safety and Handling Guide for Imperatorin
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for handling Imperatorin in a laboratory setting.

Adherence to these guidelines is essential for the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Imperatorin is a furanocoumarin with diverse biological activities.[1] According to safety data

sheets, it is classified with the following hazards:

Acute Oral Toxicity: Harmful or toxic if swallowed.[2][3]

Skin Irritation: Causes skin irritation and may cause an allergic skin reaction.[2]

Eye Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]

The toxicological properties of Imperatorin have not been fully investigated, and it is crucial to

prevent direct contact and inhalation.
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The following table summarizes key chemical and safety data for Imperatorin.

Property Value Source(s)

Chemical Formula C₁₆H₁₄O₄ [1]

Molecular Weight 270.3 g/mol [1]

CAS Number 482-44-0 [2]

EC Number 207-581-1 [2]

Melting Point 102 °C [4]

Appearance Solid [2]

GHS Hazard Statements
H301/H302, H315, H317,

H319, H335
[2][3]

Occupational Exposure Limits
No specific limit values have

been established.
[5][6]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to minimize exposure.[7] Standard protocols for

handling hazardous drugs should be followed.[8][9]

1. Hand Protection

Specification: Wear two pairs of chemical-resistant, powder-free chemotherapy gloves (e.g.,

Nitrile).[8][10]

Procedure: The inner glove should be worn under the cuff of the lab coat, and the outer

glove should be worn over the cuff.[8] Gloves must be inspected before use. Change gloves

immediately if they are torn, punctured, or contaminated, and at regular intervals (e.g.,

hourly).[8] Dispose of contaminated gloves as hazardous waste.[6]

2. Eye and Face Protection
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Specification: Use safety glasses with side-shields or chemical safety goggles approved

under government standards such as NIOSH (US) or EN 166 (EU).[6][7]

Procedure: When there is a risk of splashes or generating aerosols, a full-face shield must

be worn in addition to goggles.[11][12]

3. Body Protection

Specification: A disposable, solid-front protective gown made of low-permeability fabric with

long sleeves and tight-fitting cuffs is required.[8][13]

Procedure: Ensure the gown provides complete coverage. Do not reuse disposable gowns.

[13] Contaminated clothing should be removed carefully and disposed of as hazardous

waste.

4. Respiratory Protection

Specification: All handling of powdered Imperatorin that may generate dust must be

conducted in a well-ventilated area, preferably a chemical fume hood.[5]

Procedure: If work outside of a fume hood is unavoidable and dust may be generated, use a

NIOSH-approved N95 or P1 dust mask.[6]

Operational and Disposal Plan
Safe Handling and Operations

Designated Area: Conduct all work with Imperatorin in a designated, restricted-access area,

such as a chemical fume hood, to control dust and vapors.[12]

Procedures:

Wash hands thoroughly before donning and after doffing PPE.[8]

Avoid the formation of dust and aerosols during handling, weighing, and transfer.[3][6]

Use appropriate tools (e.g., spatulas) for transfers.[12]
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Do not eat, drink, or smoke in the designated handling area.[12]

Decontamination: Clean up spills immediately. Decontaminate surfaces and equipment after

use.

Emergency First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of soap

and water for at least 15 minutes.[3]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen or artificial respiration.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and drink 2-4 cupfuls of milk or water. Call a poison control center or doctor immediately.[5]

Waste Disposal Plan

Waste Segregation: All materials contaminated with Imperatorin, including unused product,

disposable PPE, and labware, must be treated as hazardous chemical waste.[4][10]

Container Management: Collect waste in a dedicated, leak-proof, and clearly labeled

hazardous waste container.[10][12] Do not mix with other waste streams.[10] Keep the

container sealed when not in use.[12]

Final Disposal: Dispose of the hazardous waste through a licensed disposal company, in

accordance with all local, state, and federal regulations.[4][14] Offer surplus and non-

recyclable solutions to a licensed disposal company.[4]

Procedural Workflow for Handling Imperatorin
The following diagram outlines the required step-by-step process for safely handling

Imperatorin, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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